Cas no 2168091-58-3 (2-(6-phenylpiperidin-3-yl)ethan-1-amine)

• Product Name: 2-(6-phenylpiperidin-3-yl)ethan-1-amine
• CAS No: 2168091-58-3
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 6136784
• PubChem ID: 165502761
• Update Time: 2025-05-20

2-(6-phenylpiperidin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-phenylpiperidin-3-yl)ethan-1-amine
• 2168091-58-3
• EN300-1477349

• Inchi： 1S/C13H20N2/c14-9-8-11-6-7-13(15-10-11)12-4-2-1-3-5-12/h1-5,11,13,15H,6-10,14H2
• InChI Key： OEVLJPMDXNULOY-UHFFFAOYSA-N
• SMILES： N1CC(CCN)CCC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38Ų

Additional information on 2-(6-phenylpiperidin-3-yl)ethan-1-amine

Comprehensive Overview of 2-(6-phenylpiperidin-3-yl)ethan-1-amine (CAS No. 2168091-58-3): Properties, Applications, and Research Insights

2-(6-phenylpiperidin-3-yl)ethan-1-amine, identified by its CAS number 2168091-58-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, featuring a piperidine core linked to a phenyl group and an ethylamine side chain, exhibits unique structural properties that make it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential role in modulating central nervous system (CNS) targets, given its structural resemblance to known bioactive molecules.

The growing demand for novel therapeutic agents has placed compounds like 2-(6-phenylpiperidin-3-yl)ethan-1-amine at the forefront of medicinal chemistry. Recent studies highlight its relevance in addressing neurodegenerative disorders, a hot topic in 2024 due to the global rise in aging populations. Its molecular scaffold allows for versatile modifications, enabling scientists to explore its efficacy in receptor binding assays and enzyme inhibition studies. These applications align with trending searches such as "CNS drug development" and "piperidine derivatives in medicine."

From a synthetic perspective, CAS 2168091-58-3 is often synthesized via multi-step organic reactions, including reductive amination and palladium-catalyzed cross-coupling. Its chirality at the piperidine ring introduces opportunities for stereoselective synthesis, a key focus area for researchers optimizing drug bioavailability. Analytical techniques like HPLC and NMR spectroscopy are critical for characterizing its purity, a frequent query among chemists in online forums.

Beyond pharmaceuticals, this compound's ligand properties have sparked interest in chemical biology for probing protein interactions. Its logP value and hydrogen bonding capacity—frequently discussed in ADMET prediction threads—make it a candidate for blood-brain barrier penetration studies. Such attributes resonate with AI-driven drug design trends, where users often search for "computational chemistry tools for lead optimization."

Environmental and safety profiles of 2-(6-phenylpiperidin-3-yl)ethan-1-amine are also under scrutiny, reflecting broader industry shifts toward green chemistry. Regulatory-compliant handling protocols are emphasized in SDS documentation, addressing common concerns about laboratory safety standards. This aligns with Google's "EHS chemical management" search trends among industrial researchers.

In conclusion, 2168091-58-3 represents a nexus of innovation across drug discovery, chemical biology, and process chemistry. Its multifaceted applications—from neuroscience research to catalysis—ensure sustained relevance in peer-reviewed literature and patent filings. As the scientific community prioritizes precision medicine and sustainable synthesis, this compound's trajectory will likely intersect with cutting-edge breakthroughs in the coming decade.